Cas no 1333826-63-3 (2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1333826-63-3
• MF: C₁₈H₂₂N₄OS
• MW: 342.458482265472
• CID: 6136241
• PubChem ID: 53598616
• Update Time: 2025-05-20

2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1333826-63-3
• EN300-26685857
• Z1155831206
• N-(1-cyanocyclopentyl)-2-[2-(2-cyanopropylsulfanyl)anilino]acetamide
• 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide
• AKOS033117914

• Inchi： 1S/C18H22N4OS/c1-14(10-19)12-24-16-7-3-2-6-15(16)21-11-17(23)22-18(13-20)8-4-5-9-18/h2-3,6-7,14,21H,4-5,8-9,11-12H2,1H3,(H,22,23)
• InChI Key： SXXQKIFPTGYUHI-UHFFFAOYSA-N
• SMILES： S(CC(C#N)C)C1C=CC=CC=1NCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 342.15143251g/mol
• Monoisotopic Mass: 342.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide

Professional Introduction to Compound with CAS No. 1333826-63-3 and Product Name: 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide

The compound with the CAS number 1333826-63-3 and the product name 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, particularly its sulfanyl and cyano functional groups, contribute to its distinct chemical properties and biological activities.

Recent research in the field of chemical biology has highlighted the importance of sulfanyl-containing compounds in modulating various biological pathways. The presence of a sulfanyl group in the phenyl ring of this molecule is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain target proteins. This structural motif is often exploited in the design of small-molecule inhibitors, where precise interactions with biological targets are crucial for therapeutic efficacy.

The cyano group in the molecule also plays a critical role in its pharmacological profile. Cyano-substituted compounds are known for their ability to influence enzyme activity and receptor binding. In particular, the 1-cyanocyclopentyl moiety contributes to the compound's overall stability and bioavailability, making it a promising candidate for further development. The combination of these functional groups results in a molecule with a rich chemical space for exploration.

In the context of drug discovery, this compound has been studied for its potential role in addressing various therapeutic challenges. The amino group in the structure allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact a molecule's biological activity.

One of the most exciting aspects of this compound is its potential application in oncology research. Studies have suggested that molecules with similar structural features may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The sulfanyl and cyano groups are particularly relevant here, as they have been shown to disrupt key signaling pathways that drive tumor growth. Furthermore, the cyclopentyl ring provides steric hindrance that can enhance binding specificity, reducing off-target effects.

Another area where this compound shows promise is in neurodegenerative diseases research. The ability of sulfanyl-containing compounds to modulate neurotransmitter systems has been well-documented. By targeting specific receptors or enzymes, this molecule could potentially alleviate symptoms associated with conditions such as Alzheimer's disease or Parkinson's disease. The cyano group may also contribute to its neuroprotective properties by influencing oxidative stress pathways.

The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the sulfanyl group into the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the 1-cyanocyclopentyl moiety demands careful optimization to avoid unwanted side products. These synthetic challenges underscore the complexity involved in developing novel therapeutic agents.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into how its structure interacts with biological targets at an atomic level. These simulations have helped researchers predict potential drug-like properties, such as solubility, permeability, and metabolic stability. By leveraging computational tools, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical development. The presence of both polar (sulfanyl) and non-polar (cyclopentyl) functional groups suggests that it may exhibit balanced pharmacokinetic characteristics, making it an attractive candidate for further investigation.

In conclusion, the compound with CAS number 1333826-63-3 and product name 2-({2-[(2-cyano-2-methylethyl)sulfanyl]phenyl}amino)-N-(1-cyanocyclopentyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of sulfanyl, cyano, and other functional groups, make it a versatile molecule with potential applications across multiple therapeutic areas. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties, positioning it as a promising candidate for future drug development efforts.